N-ethoxycarbonyl-7-oxostaurosporine
N-ethoxycarbonyl-7-oxostaurosporine
Brand Name:
Vulcanchem
CAS No.:
143086-33-3
VCID:
VC0130856
InChI:
InChI=1S/C31H28N4O6/c1-5-40-30(38)33(3)19-14-20-34-17-12-8-6-10-15(17)21-23-24(29(37)32-28(23)36)22-16-11-7-9-13-18(16)35(26(22)25(21)34)31(2,41-20)27(19)39-4/h6-13,19-20,27H,5,14H2,1-4H3,(H,32,36,37)/t19-,20+,27+,31+/m1/s1
SMILES:
CCOC(=O)N(C)C1CC2N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N(C7=C53)C(C1OC)(O2)C)C(=O)NC6=O
Molecular Formula:
C31H28N4O6
Molecular Weight:
552.6 g/mol
N-ethoxycarbonyl-7-oxostaurosporine
CAS No.: 143086-33-3
Main Products
VCID: VC0130856
Molecular Formula: C31H28N4O6
Molecular Weight: 552.6 g/mol
CAS No. | 143086-33-3 |
---|---|
Product Name | N-ethoxycarbonyl-7-oxostaurosporine |
Molecular Formula | C31H28N4O6 |
Molecular Weight | 552.6 g/mol |
IUPAC Name | ethyl N-[(2S,3S,4R,6S)-3-methoxy-2-methyl-16,18-dioxo-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-4-yl]-N-methylcarbamate |
Standard InChI | InChI=1S/C31H28N4O6/c1-5-40-30(38)33(3)19-14-20-34-17-12-8-6-10-15(17)21-23-24(29(37)32-28(23)36)22-16-11-7-9-13-18(16)35(26(22)25(21)34)31(2,41-20)27(19)39-4/h6-13,19-20,27H,5,14H2,1-4H3,(H,32,36,37)/t19-,20+,27+,31+/m1/s1 |
Standard InChIKey | YYDZNUMDZXMMCI-ZEMYHKRKSA-N |
Isomeric SMILES | CCOC(=O)N(C)[C@@H]1C[C@H]2N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N(C7=C53)[C@]([C@H]1OC)(O2)C)C(=O)NC6=O |
SMILES | CCOC(=O)N(C)C1CC2N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N(C7=C53)C(C1OC)(O2)C)C(=O)NC6=O |
Canonical SMILES | CCOC(=O)N(C)C1CC2N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N(C7=C53)C(C1OC)(O2)C)C(=O)NC6=O |
Synonyms | N-ethoxycarbonyl-7-oxo-staurosporine N-ethoxycarbonyl-7-oxostaurosporine NA 382 NA-382 |
PubChem Compound | 132534 |
Last Modified | Nov 11 2021 |
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